Generation of highly luminescent micro rings by optical irradiation†

Chemical Communications Pub Date: 2017-06-14 DOI: 10.1039/C7CC01409K

Abstract

We report a serendipitous discovery of light-induced generation of a circular microstructure on a glass surface. The microstructure has a ring shape with notable photophysical properties such as highly bright luminescence and strong resistance to photobleaching. We investigated the formation process as well as the luminescence properties of the micro ring to understand the origin of this peculiar phenomenon.

Graphical abstract: Generation of highly luminescent micro rings by optical irradiation
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